N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide

• IUPAC Name: N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide
• InChI: InChI=1S/C10H12F3NO3S/c1-7-2-3-8(4-9(7)11)18(16,17)14-5-10(12,13)6-15/h2-4,14-15H,5-6H2,1H3
• InChI Key: VHFOLSSGRNIVPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC(CO)(F)F)F
• Molecular Formula: C10H12F3NO3S
• Molecular Weight: 283.27 g/mol

Description

N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide has been extensively studied for its potential applications in the field of medicine. It has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in various types of cancer cells. This inhibition leads to a decrease in tumor growth and metastasis, making N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide involves the binding of the compound to the active site of carbonic anhydrase IX. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions, which is essential for the survival and growth of cancer cells. As a result, the pH of the tumor microenvironment decreases, leading to a decrease in tumor growth and metastasis.
Biochemical and Physiological Effects:
N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide has been shown to have minimal toxicity and side effects in animal studies. However, further studies are required to determine the long-term effects of the compound on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide in lab experiments is its high specificity towards carbonic anhydrase IX, making it a useful tool for studying the role of this enzyme in cancer progression. However, the compound's low solubility in water and organic solvents limits its use in certain experimental setups.

Future Directions

There are several future directions for the research on N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of the compound's potential applications in agriculture, such as the inhibition of carbonic anhydrase in plants to increase their tolerance to environmental stress. Additionally, further studies are needed to determine the compound's potential as a diagnostic tool for cancer detection and monitoring.

Synthesis Methods

The synthesis of N-(2,2-difluoro-3-hydroxypropyl)-3-fluoro-4-methylbenzenesulfonamide involves the reaction of 3-fluoro-4-methylbenzenesulfonyl chloride with 2,2-difluoro-3-hydroxypropylamine in the presence of a base such as sodium hydroxide. The reaction takes place at room temperature or under reflux conditions, and the product is obtained after purification using column chromatography.